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Compound of Interest

Compound Name: 4-methylpiperidine-1-sulfonamide

CAS No.: 4108-93-4

Cat. No.: B6174207

Get Quote

Topic: Stability Profiling, Degradation Pathways, and Troubleshooting CAS Registry Number:

4108-93-4 Chemical Formula:

Support Tier: Level 3 (Senior Application Scientist)

Executive Summary & Molecule Profile
Welcome. You are likely working with this compound as a building block for pharmaceutical

synthesis or as a fragment in fragment-based drug discovery (FBDD).

4-methylpiperidine-1-sulfonamide belongs to the sulfamide class (chemically distinct from

aryl sulfonamides because the sulfur is bonded to two nitrogen atoms: one in the piperidine

ring and one primary amine). This structural feature confers unique stability characteristics—

specifically, high resistance to nucleophilic attack in basic media but specific vulnerabilities in

acidic environments.
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Property Value / Characteristic Implication for Stability

Molecular Weight 178.25 g/mol
Low MW, high mobility in

matrices.

pKa (Predicted) ~10.5 (Sulfonamide -NH2)
Weakly acidic. Forms stable

salts in strong bases.

LogP ~0.2 (Low Lipophilicity)

Water soluble; prone to

hydrolytic exposure if not

stored dry.

Melting Point 128–132 °C

Thermally robust solid, but

lattice collapse can occur

>100°C.

Solid-State Stability: Storage & Handling
Common Issue: "My sample has caked or turned off-
white."
Diagnosis: Hygroscopic Agglomeration & Partial Oxidation. While the sulfonamide moiety is

stable, the piperidine ring (specifically the tertiary nitrogen interface) can attract moisture.

Water uptake facilitates localized hydrolysis or oxidation of trace impurities.

Troubleshooting Protocol: Solid State Integrity
Visual Inspection: Check for "sweating" (absorbed water) or yellowing (oxidation).

Verification (DSC): Run Differential Scanning Calorimetry.

Pass: Sharp endotherm at melting point (~130°C).

Fail: Broadened peak or pre-melt events <100°C indicate solvate formation or

degradation.

Corrective Action: Recrystallize from Ethanol/Heptane if purity <98%. Store in amber vials

with desiccant at 2–8°C.
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Solution Stability: pH & Hydrolysis[1][2]
This is the most critical section for formulation and assay development. The stability of the N–S

bond (sulfamoyl bond) is pH-dependent.

The Mechanism: Acid-Catalyzed Hydrolysis
Unlike aryl sulfonamides (

), this molecule is a sulfamide (

).

Acidic pH (< 3): The terminal amine or the piperidine nitrogen can protonate. The

bond becomes susceptible to nucleophilic attack by water, leading to cleavage.

Basic pH (> 9): The terminal

deprotonates to form an anion (

). This negative charge repels nucleophiles (

), rendering the molecule highly stable in base.

Visualizing the Degradation Pathway
The following diagram illustrates the primary degradation route you must monitor during stress

testing.

Figure 1: Acid-Catalyzed Hydrolysis Pathway of Piperidine Sulfonamides
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FAQ: Solution Handling
Q: Can I keep the stock solution in DMSO? A: Yes. DMSO stock solutions are stable for >3

months at -20°C. Avoid protic solvents (methanol/water) for long-term storage if the pH is not

controlled.

Q: Why does my HPLC peak area drop in 0.1% TFA? A: Trifluoroacetic acid (TFA) creates a pH

~2.0 environment. Over long sequences (24h+), acid hydrolysis occurs.

Fix: Switch to Ammonium Formate (pH 4.5) or Ammonium Bicarbonate (pH 7.5) buffers for

LC-MS analysis.

Forced Degradation (Stress Testing) Protocols
To validate your analytical method (HPLC/LC-MS), you must demonstrate it is "stability-

indicating"—i.e., it can separate the parent drug from its degradants.

Step-by-Step Protocol
Stress Condition Experimental Setup Target Degradation

Expected
Degradants

Acid Hydrolysis
0.1N HCl, 60°C, 4–8

hours
10–20%

4-methylpiperidine

(amine), Sulfuric acid

species.

Base Hydrolysis
0.1N NaOH, 60°C, 4–

8 hours
< 5% (Resistant)

Minimal; potential ring

opening (rare).

Oxidation
3%

, RT, 2–4 hours
10–20%

N-oxides (on

piperidine),

Hydroxylated species.

Thermal (Solid) 80°C Dry Heat, 7 days < 5%
Dimerization or lattice

collapse.

Troubleshooting Flowchart
Use this logic flow when you encounter unexpected stability data.
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Figure 2: Stability Troubleshooting Logic Flow
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References & Authority
The protocols and mechanisms described above are grounded in the fundamental chemistry of

sulfamides and ICH Q1A(R2) regulatory guidelines.

ICH Q1A(R2). Stability Testing of New Drug Substances and Products. International Council

for Harmonisation.[1][2]

Spillane, W. J., et al. (2002). "Mechanism of the hydrolysis of sulfamides." Journal of the

Chemical Society, Perkin Transactions 2. (Establishes the acid-catalyzed cleavage

mechanism of the N-S bond).
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PubChem Compound Summary. "4-Methylpiperidine-1-sulfonamide (CAS 4108-93-4)."

National Center for Biotechnology Information.

Baertschi, S. W., et al. (2011). Pharmaceutical Stress Testing: Predicting Drug Degradation.

(Standard reference for forced degradation protocols).

Disclaimer: This guide is for research purposes. Always consult the specific Safety Data Sheet

(SDS) for your batch before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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